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These application notes provide a comprehensive guide to performing the 3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a widely used colorimetric
method for assessing cell viability, proliferation, and cytotoxicity.[1] A critical step in this assay is
the solubilization of formazan crystals, and this document will focus on the use of dimethyl
sulfoxide (DMSO) for this purpose.

The MTT assay is a valuable tool in various research areas, including drug discovery,
toxicology, and cancer research.[2][3] The principle of the assay is based on the ability of
metabolically active cells to reduce the yellow tetrazolium salt MTT to a purple formazan
product.[1][4] This reduction is primarily carried out by NAD(P)H-dependent oxidoreductase
enzymes located in the mitochondria.[5][6] The resulting insoluble formazan crystals are then
dissolved, and the absorbance of the solution is measured, which is directly proportional to the
number of viable cells.[4][7]

Quantitative Data Summary

For successful and reproducible MTT assays, careful optimization of several parameters is
crucial. The following table summarizes key quantitative data points for consideration:
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Parameter

Recommended
Range/Value

Notes

Cell Seeding Density

1,000 - 100,000 cells/well

Optimal density is cell-line
dependent and should be
determined experimentally to
ensure a linear relationship
between cell number and
absorbance.[8][9]

MTT Reagent Concentration

0.5 mg/mL (in sterile PBS or

serum-free medium)

A stock solution of 5 mg/mL in
PBS is commonly prepared,
filter-sterilized, and stored at
-20°C, protected from light.[4]

[5]

MTT Incubation Time

2 - 4 hours

Incubation should be sufficient
for the formation of visible
purple formazan crystals when

observed under a microscope.

[1]

DMSO Volume for

Solubilization

100 - 200 pL/well (for 96-well
plates)

The volume should be
sufficient to completely
dissolve the formazan crystals.
[10][11]

Formazan Solubilization Time

15 - 20 minutes

Gentle shaking on an orbital
shaker at a low speed can
facilitate complete
solubilization.[10][12]

Absorbance Measurement

A reference wavelength of 630

570 nm nm can be used to subtract
Wavelength
background absorbance.[6]
Final DMSO Concentration (in <0.5% When testing compounds

treated wells)

dissolved in DMSO, the final
concentration in the well

should be kept low to avoid
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solvent-induced cytotoxicity.[2]

[8]

Experimental Protocols

Reagent Preparation

e MTT Solution (5 mg/mL): Dissolve MTT powder in sterile phosphate-buffered saline (PBS) to
a final concentration of 5 mg/mL.[4] Vortex to ensure complete dissolution. Filter-sterilize the
solution using a 0.22 um filter and store it at -20°C, protected from light.[4]

o DMSO (Dimethyl Sulfoxide): Use high-purity, anhydrous DMSO.[4]
¢ Cell Culture Medium: Use the appropriate complete medium for the cell line being tested.

e Phosphate-Buffered Saline (PBS): Prepare sterile PBS (pH 7.4).

MTT Assay Workflow Diagram
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MTT Assay Experimental Workflow
\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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